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This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the selection, use, and disposal of personal protective
equipment (PPE) compliant with the EN171 standard. EN171 is a European standard that
specifies the requirements for filters used in eye protection against infrared (IR) radiation.[1][2]
[3] It is crucial to select the appropriate EN171-rated eyewear when working with equipment
that emits high levels of infrared radiation to prevent eye damage.

Understanding EN171 and Infrared Radiation
Hazards

Infrared radiation is emitted by various sources common in laboratory and industrial settings,
including high-temperature furnaces, molten metals, glass manufacturing, and welding
operations.[1] Exposure to intense IR radiation can lead to thermal injury to the cornea and
lens of the eye. The EN171 standard ensures that protective eyewear effectively filters harmful
IR radiation while maintaining adequate visible light transmission for safe operation.[1]

EN171-compliant filters are rated on a scale, where higher numbers indicate stronger IR
filtering capabilities.[1] The selection of the appropriate protection level depends on the nature
of the IR source and the specific task being performed.

Selecting Appropriate EN171-Compliant Eye
Protection
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The selection of EN171-compliant PPE is a critical step in ensuring worker safety. The following
table summarizes the different shade numbers and their typical applications.

Visible Light Transmission

Shade Number Typical Application

(%)
1.7 Welder's assistant 43.0 - 58.0
3 Braze welding 14.0-18.0
5 Braze welding, Oxy-cutting 4.0-6.0

Oxy-cutting, Arc welding
7 1.0-2.0
(requires face shield)

Foundry work, glassblowing, ]
4-6 to 4-7 ) Varies
and welding

Data sourced from multiple safety equipment suppliers and standards summaries.

A logical workflow for selecting the correct PPE is essential.
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Workflow for Selecting EN171-Compliant Eye Protection
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Caption: A flowchart outlining the process for assessing infrared radiation hazards and
selecting the appropriate EN171-compliant personal protective equipment.

Operational Plan for Use of EN171 PPE

A clear operational plan ensures the consistent and correct use of protective eyewear.

» Training: All personnel working with or near significant IR sources must be trained on the
hazards of infrared radiation and the proper selection, use, and maintenance of EN171-
compliant PPE.

o Designated Areas: Clearly mark areas where EN171-compliant eye protection is mandatory.

» Pre-Use Inspection: Before each use, inspect the eyewear for any damage such as
scratches, cracks, or discoloration that could compromise its protective capabilities.
Damaged PPE must be replaced immediately.

¢ Cleaning: Clean the eyewear regularly according to the manufacturer's instructions to
maintain clear vision.

o Storage: Store the PPE in a clean, dry place away from direct sunlight, extreme
temperatures, and chemical contaminants.

Disposal Plan for EN171 PPE

The disposal of EN171-compliant eye protection depends on its condition and whether it has
been contaminated with hazardous materials.
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Contamination Status

Disposal Procedure

Uncontaminated

If the eyewear is undamaged and has not been
in contact with any chemical, biological, or
radiological hazards, it can typically be disposed
of as general laboratory waste. Check with your
institution's environmental health and safety

(EHS) office for specific guidelines.

Chemically Contaminated

If the eyewear is contaminated with hazardous
chemicals, it must be disposed of as chemical
waste. Follow your institution's established
procedures for the disposal of solid chemical
waste, which may include placing it in a

designated, labeled container.

Biologically Contaminated

If the eyewear is contaminated with biological
materials, it must be decontaminated using an
appropriate disinfectant or autoclaved before
being disposed of as biohazardous waste,
according to your institution's biosafety

protocols.

Radiologically Contaminated

If the eyewear is contaminated with radioactive
materials, it must be managed and disposed of
as radioactive waste in accordance with your
institution's radiation safety program and

regulatory requirements.

The following diagram illustrates the decision-making process for the proper disposal of used

EN171-compliant PPE.
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Disposal Plan for EN171-Compliant PPE

Is the PPE contaminated with hazardous materials?

Dispose of as Chemical Waste Dispose of as Biohazardous Waste Dispose of as Radioactive Waste

Click to download full resolution via product page

Caption: A decision tree for the proper disposal of EN171-compliant eye protection based on its
contamination status.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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